![molecular formula C7H9N3O3 B1315616 Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate CAS No. 95080-92-5](/img/structure/B1315616.png)
Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It’s known as 1, 3-diazole and shows both acidic and basic properties . Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
Imidazole synthesis has been made by glyoxal and ammonia . There are various synthetic routes for imidazole and their derived products .Molecular Structure Analysis
The molecular structure of imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazole has become an important synthon in the development of new drugs . The derivatives of 1, 3-diazole show different biological activities .Physical And Chemical Properties Analysis
Imidazole is an amphoteric compound, meaning it can act as both an acid and a base . It is a white or colorless solid that is highly soluble in water and other polar solvents .Scientific Research Applications
Synthesis and Chemical Transformations
Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate serves as a precursor for a variety of chemical transformations, contributing significantly to synthetic chemistry. For instance, it has been utilized in the synthesis of optically active 1H-imidazole 3-oxides, which can further undergo transformations into 2,3-dihydro-1H-imidazole-2-thione derivatives or optically active bis(imidazolyl)propanoates. These compounds have potential applications in medicinal chemistry and as intermediates in organic synthesis (Jasiński et al., 2008). Moreover, the compound has been involved in reactions leading to the formation of 2-[2-(hydroxyimino)alkyl]-1,2-oxazol-5(2H)-ones, showcasing its versatility in creating heterocyclic structures with potential pharmacological activities (Nikolaenkova et al., 2020).
Catalysis and Green Chemistry Applications
In green chemistry, this compound has been explored as a catalyst or component in catalytic systems. For example, the use of ionic liquids derived from imidazole for the synthesis of trisubstituted imidazoles under ultrasonic irradiation highlights its role in promoting environmentally friendly reactions (Zang et al., 2010). This approach offers advantages such as avoiding harmful catalysts and high yields at room temperature.
Biological Activity and Pharmaceutical Chemistry
This compound and its derivatives have been evaluated for various biological activities. Research has led to the synthesis of new compounds derived from 1H-imidazole, which were tested for their antibacterial activity, demonstrating the potential for developing new antimicrobial agents (Al-badrany et al., 2019). Furthermore, derivatives of this compound have shown effects on brain rhythmogenesis and possess fungicidal, antimicrobial, and antiarrhythmic properties, underscoring their significance in medicinal chemistry and pharmaceutical research (Anisimova et al., 2011).
Mechanism of Action
Target of Action
Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate, also known as ethyl (2E)-2-hydroxyimino-2-imidazol-1-ylacetate, is a compound that contains an imidazole ring . Imidazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The presence of two nitrogen atoms in the imidazole ring allows it to form multiple hydrogen bonds, enhancing its interaction with biological targets .
Biochemical Pathways
Imidazole derivatives are known to affect a wide range of biochemical pathways due to their broad spectrum of biological activities .
Pharmacokinetics
Imidazole derivatives are generally known for their high solubility in water and other polar solvents, which can influence their bioavailability .
Result of Action
Imidazole derivatives are known to exhibit a broad range of biological activities, suggesting that they can have diverse effects at the molecular and cellular levels .
Action Environment
The chemical properties of imidazole derivatives, such as their solubility in water and other polar solvents, can be influenced by environmental factors .
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate involves the reaction of ethyl glycinate with hydroxylamine hydrochloride to form ethyl (hydroxyimino)acetate, which is then reacted with 1H-imidazole-1-carboxaldehyde to form Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate.", "Starting Materials": [ "Ethyl glycinate", "Hydroxylamine hydrochloride", "1H-imidazole-1-carboxaldehyde" ], "Reaction": [ "Step 1: Ethyl glycinate is reacted with hydroxylamine hydrochloride in the presence of sodium carbonate to form ethyl (hydroxyimino)acetate.", "Step 2: Ethyl (hydroxyimino)acetate is then reacted with 1H-imidazole-1-carboxaldehyde in the presence of acetic acid to form Ethyl (2E)-(hydroxyimino)(1H-imidazol-1-yl)acetate.", "Step 3: The product is purified by recrystallization from ethanol." ] } | |
CAS RN |
95080-92-5 |
Molecular Formula |
C7H9N3O3 |
Molecular Weight |
183.16 g/mol |
IUPAC Name |
ethyl (2Z)-2-hydroxyimino-2-imidazol-1-ylacetate |
InChI |
InChI=1S/C7H9N3O3/c1-2-13-7(11)6(9-12)10-4-3-8-5-10/h3-5,12H,2H2,1H3/b9-6- |
InChI Key |
PKCGPWVDIRYRLZ-TWGQIWQCSA-N |
Isomeric SMILES |
CCOC(=O)/C(=N/O)/N1C=CN=C1 |
SMILES |
CCOC(=O)C(=NO)N1C=CN=C1 |
Canonical SMILES |
CCOC(=O)C(=NO)N1C=CN=C1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.